Cas no 392714-38-4 (4-({2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(12),2,4,6,8,10-hexaen-3-yl}amino)phenol)

• Product Name: 4-({2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(12),2,4,6,8,10-hexaen-3-yl}amino)phenol
• CAS No: 392714-38-4
• MF: C₁₇H₁₂N₂O
• MW: 260.28998374939
• CID: 5417418
• PubChem ID: 1277431
• Update Time: 2025-10-31

4-({2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(12),2,4,6,8,10-hexaen-3-yl}amino)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(Benz[cd]indol-2-ylamino)phenol
• 392714-38-4
• 4-({2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(12),2,4,6,8,10-hexaen-3-yl}amino)phenol
• 4-({2-azatricyclo[6.3.1.0?,??]dodeca-1(12),2,4,6,8,10-hexaen-3-yl}amino)phenol
• 4-(benzo[cd]indol-2-ylamino)phenol
• AKOS000811583
• F3394-1322

• Inchi： 1S/C17H12N2O/c20-13-9-7-12(8-10-13)18-17-14-5-1-3-11-4-2-6-15(19-17)16(11)14/h1-10,20H,(H,18,19)
• InChI Key： WJRWASBJYYGTIG-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)NC1C2=CC=CC3=CC=CC(=C23)N=1

Computed Properties

• Exact Mass: 260.094963011g/mol
• Monoisotopic Mass: 260.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.6Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 527.0±42.0 °C(Predicted)
• pka: 10.37±0.26(Predicted)

Additional information on 4-({2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(12),2,4,6,8,10-hexaen-3-yl}amino)phenol

Comprehensive Analysis of 4-({2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(12),2,4,6,8,10-hexaen-3-yl}amino)phenol (CAS No. 392714-38-4)

The compound 4-({2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(12),2,4,6,8,10-hexaen-3-yl}amino)phenol, identified by its CAS number 392714-38-4, is a structurally unique molecule that has garnered significant interest in pharmaceutical and materials science research. Its complex tricyclic framework, combined with a phenolic hydroxyl group, makes it a promising candidate for various applications, including drug discovery and organic electronics. Researchers are particularly intrigued by its potential as a kinase inhibitor or fluorescence probe, given its conjugated π-electron system.

In recent years, the demand for heterocyclic compounds like 4-({2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(12),2,4,6,8,10-hexaen-3-yl}amino)phenol has surged due to their versatility in medicinal chemistry. This compound's aza-tricyclic core is reminiscent of bioactive natural products, which often exhibit antioxidant and anti-inflammatory properties. A growing body of literature suggests that such structures may interact with biological targets like G-protein-coupled receptors (GPCRs) or enzyme active sites, making them valuable for drug design.

From a synthetic perspective, the preparation of CAS 392714-38-4 involves multi-step organic transformations, including cyclization reactions and amination protocols. Its solubility profile (moderate in polar aprotic solvents) and thermal stability (decomposition above 250°C) have been characterized, which are critical for formulation development. These properties align with current trends in green chemistry, where researchers prioritize compounds with balanced lipophilicity and environmental compatibility.

The spectroscopic features of this compound, particularly its UV-Vis absorption maxima near 320 nm and fluorescence emission in the blue-green region, position it as a potential optical material. This aligns with industry interest in organic light-emitting diodes (OLEDs) and bioimaging agents. Computational studies using density functional theory (DFT) further support its electronic properties, revealing a HOMO-LUMO gap suitable for photoactive applications.

Ongoing research explores structure-activity relationships (SAR) for derivatives of 392714-38-4, focusing on modifications to its amino-phenol moiety. Such studies address common queries in cheminformatics databases regarding scaffold hopping strategies. The compound's cLogP value (~2.8) and hydrogen-bonding capacity also make it relevant to discussions about blood-brain barrier permeability in central nervous system (CNS) drug development.

In material science, the rigid planar structure of this aza-polycycle facilitates π-stacking interactions, a property leveraged in molecular self-assembly research. Recent patents highlight its incorporation into conductive polymers and supramolecular architectures, responding to market needs for advanced functional materials. These applications resonate with search trends around smart materials and nanotechnology.

Quality control protocols for 4-({2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(12),2,4,6,8,10-hexaen-3-yl}amino)phenol typically employ high-performance liquid chromatography (HPLC) with UV detection, ensuring ≥95% purity for research use. Analytical data, including NMR spectra and mass spectrometry results, are frequently requested in academic and industrial forums, reflecting its growing importance in high-throughput screening libraries.

Future directions for CAS 392714-38-4 may involve combinatorial chemistry approaches to optimize its pharmacokinetic profile or material performance. As sustainability becomes paramount, researchers are investigating catalytic synthetic routes to produce this compound with reduced environmental impact—a topic consistently trending in scientific literature and grant proposals.